Cas no 1006484-34-9 (1-(carbamoylmethyl)-1H-pyrazole-4-carboxylic acid)
1006484-34-9 structure
Product Name:1-(carbamoylmethyl)-1H-pyrazole-4-carboxylic acid
CAS No:1006484-34-9
MF:C6H7N3O3
MW:169.138080835342
CID:3159968
PubChem ID:19623317
Update Time:2025-04-21
1-(carbamoylmethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Carbamoylmethyl-1H-pyrazole-4-carboxylic acid
- 1-(carbamoylmethyl)-1H-pyrazole-4-carboxylic acid
- F8880-4866
- 1006484-34-9
- 1-(2-Amino-2-oxoethyl)-1H-pyrazole-4-carboxylic acid
- DB-389299
- DTXSID80599144
- 1-Carbamoylmethyl-1H-pyrazole-4-carboxylicacid
- AKOS000314628
- 1-(2-amino-2-oxoethyl)pyrazole-4-carboxylic acid
-
- MDL： MFCD06805789
- Inchi： 1S/C6H7N3O3/c7-5(10)3-9-2-4(1-8-9)6(11)12/h1-2H,3H2,(H2,7,10)(H,11,12)
- InChI Key： IWRZMDGLBLDHNZ-UHFFFAOYSA-N
- SMILES： O=C(CN1C=C(C(=O)O)C=N1)N
Computed Properties
- Exact Mass: 169.04874109Da
- Monoisotopic Mass: 169.04874109Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 98.2Ų
1-(carbamoylmethyl)-1H-pyrazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C134936-100mg |
1-(carbamoylmethyl)-1h-pyrazole-4-carboxylic acid |
1006484-34-9 | 100mg |
$ 185.00 | 2022-06-06 | ||
| TRC | C134936-500mg |
1-(carbamoylmethyl)-1h-pyrazole-4-carboxylic acid |
1006484-34-9 | 500mg |
$ 680.00 | 2022-06-06 | ||
| TRC | C134936-1g |
1-(carbamoylmethyl)-1h-pyrazole-4-carboxylic acid |
1006484-34-9 | 1g |
$ 1020.00 | 2022-06-06 | ||
| Chemenu | CM314802-1g |
1-(2-amino-2-oxoethyl)-1H-pyrazole-4-carboxylic acid |
1006484-34-9 | 95% | 1g |
$644 | 2021-08-18 | |
| Chemenu | CM314802-250mg |
1-(2-amino-2-oxoethyl)-1H-pyrazole-4-carboxylic acid |
1006484-34-9 | 95% | 250mg |
$209 | 2023-02-03 | |
| Chemenu | CM314802-1g |
1-(2-amino-2-oxoethyl)-1H-pyrazole-4-carboxylic acid |
1006484-34-9 | 95% | 1g |
$528 | 2023-02-03 | |
| Enamine | EN300-53121-1.0g |
1-(carbamoylmethyl)-1H-pyrazole-4-carboxylic acid |
1006484-34-9 | 1.0g |
$657.0 | 2023-02-10 | ||
| Enamine | EN300-53121-2.5g |
1-(carbamoylmethyl)-1H-pyrazole-4-carboxylic acid |
1006484-34-9 | 2.5g |
$1360.0 | 2023-02-10 | ||
| Enamine | EN300-53121-5.0g |
1-(carbamoylmethyl)-1H-pyrazole-4-carboxylic acid |
1006484-34-9 | 5.0g |
$1723.0 | 2023-02-10 | ||
| Enamine | EN300-53121-10.0g |
1-(carbamoylmethyl)-1H-pyrazole-4-carboxylic acid |
1006484-34-9 | 10.0g |
$2166.0 | 2023-02-10 |
1-(carbamoylmethyl)-1H-pyrazole-4-carboxylic acid Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
1006484-34-9 (1-(carbamoylmethyl)-1H-pyrazole-4-carboxylic acid) Related Products
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- 151733-97-0(3-amino-1-methyl-1H-pyrazole-4-carboxylic acid)
- 139308-53-5(Ethyl 1-tert-butyl-1H-pyrazole-4-carboxylate)
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- 1134-50-5(1-Phenyl-1H-pyrazole-4-carboxylic acid)
- 304903-10-4(1-ETHYL-1H-PYRAZOLE-4-CARBALDEHYDE)
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